Cas no 2169870-37-3 (ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate
• CAS No: 2169870-37-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6205330
• PubChem ID: 165783626
• Update Time: 2025-07-01

ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate
• 2169870-37-3
• ethyl (Z)-3-(2-methylpyrazol-3-yl)but-2-enoate
• EN300-1460596

• Inchi： 1S/C10H14N2O2/c1-4-14-10(13)7-8(2)9-5-6-11-12(9)3/h5-7H,4H2,1-3H3/b8-7-
• InChI Key： SFWXFEONHYXNTK-FPLPWBNLSA-N
• SMILES： O(CC)C(/C=C(/C)\C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate (CAS No. 2169870-37-3)

Ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate, a compound with the chemical identifier CAS No. 2169870-37-3, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse applications in medicinal chemistry. The presence of a double bond in the butenoate moiety and the incorporation of a methyl-substituted pyrazole ring contribute to its complex molecular interactions, making it a subject of interest for further exploration.

The structural formula of ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate can be represented as follows: CH₃COOCH₂CH=CHCH₂N(CH₃)C₃H₃. This configuration suggests that the compound may exhibit interesting physicochemical properties, such as solubility and lipophilicity, which are crucial factors in drug design and delivery. The pyrazole ring, a heterocyclic aromatic compound, is known for its stability and ability to form hydrogen bonds, which can enhance binding affinity to biological targets.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate may confer unique pharmacological effects that differentiate it from other analogs. For instance, the methyl group on the pyrazole ring could influence electronic distribution and steric hindrance, thereby affecting receptor binding and metabolic stability.

In vitro investigations have begun to unravel the biological profile of ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate. Preliminary data suggest that this compound may interact with enzymes and receptors involved in signal transduction pathways relevant to inflammation and cell proliferation. The double bond in the butenoate side chain could serve as a site for enzymatic modification, potentially leading to bioactive metabolites with enhanced therapeutic efficacy.

The synthesis of ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to confirm structural integrity and chemical purity.

One of the most promising aspects of ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate is its potential as a lead compound for drug development. By modifying its structure or exploring derivative compounds, researchers aim to enhance its pharmacokinetic properties and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models and eventually translate these findings into clinical trials.

The regulatory landscape for novel compounds like ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-yl)but-2-enoate is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines ensures that the compound is developed responsibly. Regulatory agencies require comprehensive toxicological studies to assess potential risks before human testing can commence. This rigorous process guarantees that only safe and effective drugs reach the market.

Future research directions for ethyl (2Z)-3-(1-methyl-1H-pyrazol-5-ybutoftenoate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, computational modeling techniques can be employed to predict drug-like properties and optimize lead structures before experimental validation.

The impact of ethyl (2Z)-3-(1-methyl-H-pyrazol-ybutoftenoate on the pharmaceutical industry extends beyond mere scientific curiosity. Its development represents a testament to the ongoing innovation in medicinal chemistry and the relentless pursuit of new treatments for human diseases. As research progresses, this compound may pave the way for novel therapeutic strategies that address unmet medical needs.

In conclusion, ethyl (2Z)-3-(1-methyl-H-pyrazol-ybutoftenoate is a fascinating molecule with significant potential in drug discovery. Its unique structural features, combined with preliminary biological activity data, make it an attractive candidate for further investigation. As scientists continue to unravel its secrets, this compound stands at the forefront of pharmaceutical innovation, offering hope for future medical breakthroughs.